Cas no 139297-50-0 (ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 139297-50-0
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 1276167
• PubChem ID: 14987888
• Update Time: 2025-07-28

ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester
• Ethyl5-methoxy-1-methyl-1H-pyrazole-3-carboxylate
• DB-207147
• Ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate
• ethyl 5-methoxy-1-methylpyrazole-3-carboxylate
• 139297-50-0
• SCHEMBL19635920
• 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• CS-0337449
• ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C8H12N2O3/c1-4-13-8(11)6-5-7(12-3)10(2)9-6/h5H,4H2,1-3H3
• InChI Key： OWMJYDBDDKDJGA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OCC)=NN1C

Computed Properties

• Exact Mass: 184.08486
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 289.6±20.0 ºC (760 Torr),
• Flash Point: 128.9±21.8 ºC,
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 53.35
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)